Cas no 1866674-45-4 (Spiro[bicyclo[4.1.0]heptane-2,2'-oxirane]-3'-carboxylic acid, 3'-(1-methylethyl)-, methyl ester)
Spiro[bicyclo[4.1.0]heptane-2,2'-oxirane]-3'-carboxylic acid, 3'-(1-methylethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Spiro[bicyclo[4.1.0]heptane-2,2'-oxirane]-3'-carboxylic acid, 3'-(1-methylethyl)-, methyl ester
-
- Inchi: 1S/C13H20O3/c1-8(2)13(11(14)15-3)12(16-13)6-4-5-9-7-10(9)12/h8-10H,4-7H2,1-3H3
- InChI Key: FJYLITOTCJZCPR-UHFFFAOYSA-N
- SMILES: C12C(C1)CCCC12C(C(C)C)(C(OC)=O)O1
Spiro[bicyclo[4.1.0]heptane-2,2'-oxirane]-3'-carboxylic acid, 3'-(1-methylethyl)-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-699986-0.05g |
methyl 3'-(propan-2-yl)spiro[bicyclo[4.1.0]heptane-2,2'-oxirane]-3'-carboxylate |
1866674-45-4 | 0.05g |
$1140.0 | 2023-03-10 | ||
| Enamine | EN300-699986-0.1g |
methyl 3'-(propan-2-yl)spiro[bicyclo[4.1.0]heptane-2,2'-oxirane]-3'-carboxylate |
1866674-45-4 | 0.1g |
$1195.0 | 2023-03-10 | ||
| Enamine | EN300-699986-0.25g |
methyl 3'-(propan-2-yl)spiro[bicyclo[4.1.0]heptane-2,2'-oxirane]-3'-carboxylate |
1866674-45-4 | 0.25g |
$1249.0 | 2023-03-10 | ||
| Enamine | EN300-699986-0.5g |
methyl 3'-(propan-2-yl)spiro[bicyclo[4.1.0]heptane-2,2'-oxirane]-3'-carboxylate |
1866674-45-4 | 0.5g |
$1302.0 | 2023-03-10 | ||
| Enamine | EN300-699986-1.0g |
methyl 3'-(propan-2-yl)spiro[bicyclo[4.1.0]heptane-2,2'-oxirane]-3'-carboxylate |
1866674-45-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-699986-2.5g |
methyl 3'-(propan-2-yl)spiro[bicyclo[4.1.0]heptane-2,2'-oxirane]-3'-carboxylate |
1866674-45-4 | 2.5g |
$2660.0 | 2023-03-10 | ||
| Enamine | EN300-699986-5.0g |
methyl 3'-(propan-2-yl)spiro[bicyclo[4.1.0]heptane-2,2'-oxirane]-3'-carboxylate |
1866674-45-4 | 5.0g |
$3935.0 | 2023-03-10 | ||
| Enamine | EN300-699986-10.0g |
methyl 3'-(propan-2-yl)spiro[bicyclo[4.1.0]heptane-2,2'-oxirane]-3'-carboxylate |
1866674-45-4 | 10.0g |
$5837.0 | 2023-03-10 |
Spiro[bicyclo[4.1.0]heptane-2,2'-oxirane]-3'-carboxylic acid, 3'-(1-methylethyl)-, methyl ester Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on Spiro[bicyclo[4.1.0]heptane-2,2'-oxirane]-3'-carboxylic acid, 3'-(1-methylethyl)-, methyl ester
Introduction to Spiro[bicyclo[4.1.0]heptane-2,2'-oxirane]-3'-carboxylic acid, 3'-(1-methylethyl)-, methyl ester (CAS No. 1866674-45-4)
Spiro[bicyclo[4.1.0]heptane-2,2'-oxirane]-3'-carboxylic acid, 3'-(1-methylethyl)-, methyl ester is a complex organic compound with a unique structural framework that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1866674-45-4, belongs to a class of molecules known for their potential applications in various biochemical and medicinal contexts.
The molecular structure of this compound features a spirocyclic core, which is a key feature that contributes to its distinct chemical properties. The spirocyclic arrangement provides a rigid framework that can influence the compound's reactivity and biological interactions. Specifically, the presence of a bicyclo[4.1.0]heptane scaffold combined with an oxirane (epoxide) moiety introduces functional groups that are highly relevant to drug design and development.
One of the most intriguing aspects of this compound is its 3'-carboxylic acid substituent and the methyl ester group at the 3' position. These functional groups not only contribute to the compound's solubility and stability but also open up possibilities for further chemical modifications. The 1-methylethyl (isobutyl) group further enhances the complexity of the molecule, potentially influencing its interactions with biological targets.
In recent years, there has been growing interest in spirocyclic compounds due to their unique structural and functional properties. These molecules have been explored for their potential in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The oxirane ring, in particular, is a well-known pharmacophore that can participate in hydrogen bonding and other non-covalent interactions, making it an attractive feature for drug design.
Recent studies have highlighted the importance of spirocyclic oxiranes in medicinal chemistry. Researchers have demonstrated that these compounds can exhibit significant biological activity by interacting with specific enzymes and receptors. For instance, some spirocyclic oxiranes have been found to inhibit proteases involved in inflammatory pathways, suggesting their potential as lead compounds for novel therapeutics.
The synthesis of Spiro[bicyclo[4.1.0]heptane-2,2'-oxirane]-3'-carboxylic acid, 3'-(1-methylethyl)-, methyl ester represents a significant achievement in organic chemistry. The synthesis involves multiple steps, including cyclization reactions and functional group transformations, which require precise control over reaction conditions. Advances in synthetic methodologies have enabled the efficient preparation of complex spirocyclic structures, making them more accessible for further research.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying molecular recognition processes and for developing new materials with specialized properties. For example, spirocyclic oxiranes have been explored as components in supramolecular chemistry, where they can form stable complexes with other molecules through non-covalent interactions.
From a computational chemistry perspective, the study of Spiro[bicyclo[4.1.0]heptane-2,2'-oxirane]-3'-carboxylic acid, 3'-(1-methylethyl)-, methyl ester has provided insights into the electronic structure and reactivity of spirocyclic compounds. High-level computational methods have been employed to predict the conformations and energetics of different molecular forms, helping researchers design more effective synthetic routes and predict biological activity.
Future research directions may focus on exploring the pharmacological properties of this compound further. By modifying its structural features or exploring analogs with similar scaffolds, scientists may uncover new therapeutic applications or gain deeper insights into mechanisms of action. Additionally, computational studies could help identify new ways to optimize the compound's properties for specific applications.
The development of new synthetic strategies for spirocyclic compounds is another area of active investigation. By leveraging advances in catalysis and green chemistry principles, researchers aim to make the synthesis more efficient and environmentally friendly. Such efforts not only contribute to the field of organic chemistry but also support broader goals of sustainable drug discovery.
In conclusion, Spiro[bicyclo[4.1.0]heptane-2,2'-oxirane]-3'-carboxylic acid, 3'-(1-methylethyl)-, methyl ester (CAS No. 1866674-45-4) is a fascinating molecule with significant potential in pharmaceutical and materials science research. Its unique structural features and functional groups make it a valuable candidate for further exploration, offering opportunities for innovation in drug design and development.
1866674-45-4 (Spiro[bicyclo[4.1.0]heptane-2,2'-oxirane]-3'-carboxylic acid, 3'-(1-methylethyl)-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)